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Compound of Interest

Compound Name: Colchicine, 1-demethyl-

Cat. No.: B15125229 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Demethyl-colchicine is a derivative of colchicine, a well-characterized antimitotic agent.[1]

Like its parent compound, 1-demethyl-colchicine's mechanism of action involves the disruption

of microtubule polymerization by binding to tubulin.[1][2] This interference with microtubule

dynamics leads to cell cycle arrest and can induce apoptosis, making it a compound of interest

in cancer research and other studies involving cellular proliferation.[1] Furthermore, it is known

to stimulate the intrinsic GTPase activity of tubulin and activate the JNK/SAPK signaling

pathway.[1]

Proper preparation of a stock solution is the first critical step for obtaining reliable and

reproducible results in downstream applications. This document provides a detailed protocol for

the preparation, storage, and handling of a 1-demethyl-colchicine stock solution.

Quantitative Data Summary
All key quantitative data for 1-demethyl-colchicine are summarized in the table below for easy

reference.
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Property Value Source(s)

Molecular Formula C₂₁H₂₃NO₆ [1][3][4][5]

Molecular Weight 385.42 g/mol [1][4][5]

CAS Number 3464-68-4 [1][4][5]

Appearance
Pale yellow powder or

crystalline solid
[6]

Recommended Storage (Solid)
-20°C or 2-8°C, protect from

light
[1][7][8]

Common Solvents
Dimethyl sulfoxide (DMSO),

Ethanol
[7]

Experimental Protocol
This protocol outlines the steps for preparing a 10 mM stock solution of 1-demethyl-colchicine

in DMSO. The concentration can be adjusted based on experimental needs by modifying the

initial mass of the compound.

Materials and Equipment

1-demethyl-colchicine powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves
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Safety Precautions

CAUTION: Colchicine and its derivatives are highly toxic and mutagenic.[6][9] Handle the

compound with extreme care in a designated area, such as a chemical fume hood. Always

wear appropriate PPE. Avoid inhalation of the powder and any contact with skin or eyes.

Dispose of all contaminated materials and waste according to institutional guidelines.

Procedure

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x 385.42 ( g/mol ) / 1000 Example: For 1 mL of a

10 mM stock solution, you will need 3.85 mg of 1-demethyl-colchicine.

Weighing the Compound:

Before opening, allow the vial of 1-demethyl-colchicine to equilibrate to room temperature

for at least 15-20 minutes to prevent condensation.

In a chemical fume hood, carefully weigh the calculated amount of powder using an

analytical balance. Transfer the powder into a sterile microcentrifuge tube or an amber

vial.

Dissolution:

Add the desired volume of anhydrous DMSO to the tube containing the 1-demethyl-

colchicine powder. For example, add 1 mL of DMSO to 3.85 mg of the compound for a 10

mM solution.

Cap the tube securely.

Ensuring Complete Solubilization:

Vortex the solution for 1-2 minutes until the powder is completely dissolved. A clear, pale-

yellow solution should be observed. If necessary, gentle warming in a 37°C water bath can

aid dissolution.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles which can degrade the compound, dispense the

stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile, light-protective

microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C, protected from light.

Storage and Stability

Solid Form: The solid powder of 1-demethyl-colchicine should be stored at -20°C and

protected from light for long-term stability.[7]

Stock Solution in DMSO/Ethanol: When stored properly at -20°C in tightly sealed, light-

protected aliquots, the stock solution should be stable for several months.

Aqueous Solutions: It is strongly recommended to prepare fresh dilutions in aqueous buffers

or cell culture media immediately before use. Do not store aqueous solutions of colchicine

derivatives for more than a day, as they are prone to degradation.[10]

Visualizations
Mechanism of Action Workflow

The following diagram illustrates the molecular mechanism of action of 1-demethyl-colchicine,

leading to cell cycle disruption and apoptosis.
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Caption: Mechanism of 1-demethyl-colchicine action.
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Stock Solution Preparation Workflow

This diagram provides a logical workflow for the preparation of the 1-demethyl-colchicine stock

solution.
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Caption: Workflow for stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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